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Compound of Interest

Compound Name: 1,1,3-Trichloro-1-butene

Cat. No.: B079411

Essential Safety and Handling Guide for 1,1,3-
Trichloro-1-butene

Disclaimer: Information on the specific hazards and handling of 1,1,3-Trichloro-1-butene is
limited. This guide is based on available data for structurally similar compounds, such as other
chlorinated butenes. It is imperative to handle this chemical with extreme caution and consult
with a qualified safety professional before use.

This document provides essential guidance on the safe handling, personal protective
equipment (PPE), and disposal of 1,1,3-Trichloro-1-butene, tailored for researchers,
scientists, and drug development professionals. Due to the absence of a comprehensive Safety
Data Sheet (SDS) for this specific compound, a conservative approach based on related
hazardous chemicals is strongly recommended.

Potential Hazards

Based on data for related chlorinated alkenes, 1,1,3-Trichloro-1-butene is anticipated to be:
o Flammable: Vapors may form explosive mixtures with air.[1][2]

o Corrosive and Irritant: May cause severe burns and irritation upon contact with skin and
eyes.[1][3]
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» Harmful if Swallowed or Inhaled: May cause irritation to the digestive and respiratory tracts.

[11[2]
o Toxic to Aquatic Life: May have long-lasting harmful effects on aquatic organisms.[2][4]

e Suspected Carcinogen: Some chlorinated hydrocarbons are suspected of causing cancer.[2]

[3]

Quantitative Data Summary

The following table summarizes key quantitative data for 1,1,3-Trichloro-1-butene and a
related compound, providing a basis for risk assessment.

Value for 1,1,3-Trichloro-1-

Property Notes
butene
Molecular Formula C4H5CI3 [5]
Molecular Weight 159.44 g/mol [5]
Boiling Point 158.5°C at 760 mmHg [5]
Flash Point 76.6°C [5]
Density 1.301 g/cm3 [5]
Vapor Pressure 3.39 mmHg at 25°C [5]

Operational and Disposal Plans
Personal Protective Equipment (PPE)

A comprehensive PPE strategy is critical. The following table summarizes the recommended
PPE for handling 1,1,3-Trichloro-1-butene.
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PPE Category

Specification

Eye and Face

Chemical safety goggles and a face shield.[1][6]

Chemical-resistant gloves (e.g., Butyl rubber,

Viton®). Consult the glove manufacturer's

Hand ] o
resistance data. Double gloving is
recommended.[1][7][8]

Flame-retardant lab coat and a chemical-
resistant apron. For larger quantities or

Body

significant risk of splashing, a chemical-resistant
suit is advised.[1][6][9]

Respiratory

Work must be conducted in a certified chemical
fume hood. If vapor concentrations may exceed
exposure limits, a NIOSH-approved respirator

with an organic vapor cartridge is necessary.[1]

[3](8]

Footwear

Closed-toe, chemical-resistant shoes.[1][7]

Step-by-Step Handling Protocol

1.

Preparation and Engineering Controls:

Ensure a certified chemical fume hood is operational.

Verify that a safety shower and eyewash station are accessible and functional.[1][7]

Remove all potential ignition sources from the work area.[2][10][11]

Have appropriate spill control materials (e.g., absorbent pads, neutralizer) readily available.

[1]

. Handling:

Wear all required PPE as specified in the table above.

Ground and bond all containers and transfer equipment to prevent static discharge.[1][11]
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e Use only non-sparking tools.[2][10]

» Avoid inhaling vapors and direct contact with skin and eyes.[1][2]

o Keep containers tightly closed when not in use.[1][10]

o Work with the smallest quantity of the chemical necessary for the experiment.
3. Storage:

e Store in a cool, dry, and well-ventilated area away from incompatible materials such as
strong oxidizing agents, acids, and bases.[1][10][11]

o Keep containers tightly sealed and clearly labeled.[1][12]

o Store in a designated flammable liquids cabinet.[1]

Spill and Emergency Procedures

o Small Spills:
o Absorb the spill with an inert material (e.g., sand, vermiculite).[10][11]

o Collect the contaminated material in a sealed, labeled container for hazardous waste
disposal.[1][10]

o Ventilate the area and wash the spill site after the material has been removed.[1]
e Large Spills:

o Evacuate the area immediately.

o Contact your institution's emergency response team.
 In Case of Contact:

o Eyes: Immediately flush with copious amounts of water for at least 15 minutes, lifting the
upper and lower eyelids occasionally. Seek immediate medical attention.[2][10]
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o Skin: Immediately flush the affected area with large amounts of water for at least 15
minutes while removing contaminated clothing. Seek medical attention.[2][10]

o Inhalation: Move the individual to fresh air. If breathing is difficult, administer oxygen. Seek
medical attention.[3][10]

o Ingestion: Do NOT induce vomiting. If the person is conscious, rinse their mouth with
water. Seek immediate medical attention.[3][10]

Disposal Plan

All waste containing 1,1,3-Trichloro-1-butene must be treated as hazardous waste.

o Waste Segregation: Keep halogenated organic waste separate from non-halogenated waste
streams to facilitate proper disposal.[1]

o Containerization: Use a designated, compatible, and properly labeled hazardous waste
container. The container must be kept closed except when adding waste.[1][10]

» Disposal: Dispose of the hazardous waste through your institution's environmental health
and safety office, following all local, state, and federal regulations. Do not allow the chemical
to enter drains or waterways.[1][12]

Workflow Visualization

The following diagram illustrates the safe handling workflow for 1,1,3-Trichloro-1-butene.
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Safe Handling Workflow for 1,1,3-Trichloro-1-butene

Preparation & Engineering Controls
- Fume Hood Check
- Eyewash/Shower Access
- Remove Ignition Sources
- Spill Kit Ready

l

Don Personal Protective Equipment (PPE)
- Goggles & Face Shield
- Chemical-Resistant Gloves
- Lab Coat & Apron
- Respirator (if needed)

:

Chemical Handling
- Grounding & Bonding
- Use Non-Sparking Tools
- Minimize Quantities
- Keep Containers Closed

Post-Use For Next Use

Storage Spill or Exposure
- Cool, Dry, Ventilated Area - Evacuate (if large)
- Tightly Sealed & Labeled - Use Spill Kit During Use
- Flammable Liquids Cabinet - First Aid
- Away from Incompatibles - Emergency Services

Waste Collection
- Segregate Halogenated Waste
- Labeled, Closed Container

Disposal
- Contact EHS
- Follow Regulations

- Prevent Environmental Release

End of Process
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Caption: Workflow for the safe handling of 1,1,3-Trichloro-1-butene from preparation to
disposal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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